molecular formula C10H9N3 B8564833 5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile

5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile

Cat. No. B8564833
M. Wt: 171.20 g/mol
InChI Key: APJRNYPBHCXTCB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile is a useful research compound. Its molecular formula is C10H9N3 and its molecular weight is 171.20 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,7-Dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C10H9N3

Molecular Weight

171.20 g/mol

IUPAC Name

5,7-dimethylimidazo[1,2-a]pyridine-6-carbonitrile

InChI

InChI=1S/C10H9N3/c1-7-5-10-12-3-4-13(10)8(2)9(7)6-11/h3-5H,1-2H3

InChI Key

APJRNYPBHCXTCB-UHFFFAOYSA-N

Canonical SMILES

CC1=CC2=NC=CN2C(=C1C#N)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-Bromo-5,7-dimethyl-imidazo[1,2-a]pyridine (985 mg, 4.26 mmol) was dissolved in DMF (15 ml). To this solution was added Zn(CN)2 (512 mg, 4.36 mmol), Pd2(dba)3 (40 mg, 0.044 mmol) and DPPF (49 mg, 0.088 mmol). The mixture was heated at 120° C. for 48 h. The mixture was then concentrated under vacuum and the residue was taken into CH2Cl2 (40 ml) and washed with H2O (30 ml×2) and brine (20 ml). The organic layer was concentrated and the residue was purified by column chromatography on silica gel (CH2Cl2/CH3OH, 18:1) to give 5,7-dimethyl-imidazo[1,2-a]pyridine-6-carbonitrile (747 mg, 99%).
Quantity
985 mg
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
reactant
Reaction Step One
Quantity
512 mg
Type
catalyst
Reaction Step Two
Quantity
40 mg
Type
catalyst
Reaction Step Two
Name
Quantity
49 mg
Type
catalyst
Reaction Step Two

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